Cas no 2228474-53-9 (4-(3,3-dimethylcyclopentyl)butan-2-ol)

• Product Name: 4-(3,3-dimethylcyclopentyl)butan-2-ol
• CAS No: 2228474-53-9
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6212706
• PubChem ID: 165616944
• Update Time: 2025-05-19

4-(3,3-dimethylcyclopentyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylcyclopentyl)butan-2-ol
• EN300-1831707
• 2228474-53-9

• Inchi： 1S/C11H22O/c1-9(12)4-5-10-6-7-11(2,3)8-10/h9-10,12H,4-8H2,1-3H3
• InChI Key： NGHVXRHNGJHJKN-UHFFFAOYSA-N
• SMILES： OC(C)CCC1CCC(C)(C)C1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(3,3-dimethylcyclopentyl)butan-2-ol

4-(3,3-Dimethylcyclopentyl)butan-2-ol (CAS No. 2228474-53-9): A Versatile Cyclic Alcohol with Emerging Applications

The chemical compound 4-(3,3-dimethylcyclopentyl)butan-2-ol (CAS No. 2228474-53-9) represents an intriguing cyclic alcohol with growing importance in specialty chemical applications. This dimethylcyclopentyl butanol derivative has attracted attention from researchers and industry professionals due to its unique structural features and potential utility across multiple domains.

Structurally, this compound combines a 3,3-dimethylcyclopentyl moiety with a four-carbon alcohol chain, creating a molecule that exhibits both lipophilic character from its cyclic structure and hydrophilic properties from its hydroxyl group. This balanced amphiphilicity makes 4-(3,3-dimethylcyclopentyl)-2-butanol particularly interesting for formulation chemistry and material science applications.

Recent scientific literature highlights the compound's potential in fragrance chemistry, where its cyclic alcohol structure contributes to novel olfactory profiles. The dimethyl substitution on the cyclopentane ring enhances the molecule's stability while influencing its volatility characteristics - a crucial factor for perfumery applications. Researchers are particularly interested in how the butan-2-ol chain length affects diffusion rates in various media.

In pharmaceutical research, derivatives of 4-(3,3-dimethylcyclopentyl)butan-2-ol are being explored as potential intermediates for drug discovery. The compound's sterically hindered cyclopentyl group may influence biological activity by modulating molecular interactions with target proteins. Several recent patent applications mention similar structures as building blocks for kinase inhibitors and GPCR modulators.

The material science field has shown increasing interest in this functionalized cyclopentane derivative for polymer modification. Its ability to act as both a chain terminator and property modifier in certain polymer systems makes it valuable for creating materials with tailored mechanical characteristics. The bulky dimethyl groups appear to reduce crystallinity in some polymer blends while maintaining thermal stability.

From a synthetic chemistry perspective, CAS 2228474-53-9 presents interesting challenges and opportunities. Current research focuses on developing more efficient catalytic routes to this cyclopentyl alcohol, with particular emphasis on asymmetric synthesis methods that could yield enantiomerically pure forms. The compound's tertiary carbon center adjacent to the hydroxyl group creates possibilities for selective functionalization.

Analytical characterization of 4-(3,3-dimethylcyclopentyl)butan-2-ol typically involves advanced techniques such as GC-MS, NMR spectroscopy, and chiral HPLC for stereochemical analysis. The compound's mass spectral fragmentation pattern shows characteristic peaks that help distinguish it from similar structures, while its proton NMR signature clearly displays the methyl group environments.

Environmental and toxicological studies of this dimethylcyclopentane alcohol are ongoing, with preliminary data suggesting favorable biodegradation profiles compared to some conventional synthetic alcohols. The compound's low aquatic toxicity makes it attractive for applications where environmental impact is a concern, though comprehensive life cycle assessments are still needed.

In the flavor and fragrance industry, 4-(3,3-dimethylcyclopentyl)-2-butanol is being evaluated as a potential ingredient for creating novel scent profiles. Its woody-amber olfactory characteristics with subtle fruity undertones have drawn attention from perfumers seeking to develop distinctive fragrance compositions. The compound's vapor pressure characteristics contribute to both top-note and middle-note performance in different formulations.

Industrial scale production of CAS 2228474-53-9 currently faces challenges related to yield optimization and purification. Process chemists are investigating continuous flow synthesis approaches to improve the manufacturing efficiency of this specialty alcohol. The development of heterogeneous catalytic systems for its production remains an active area of research.

The global market for functionalized cyclopentane derivatives like this compound is projected to grow steadily, driven by demand from the personal care, pharmaceutical, and specialty materials sectors. Industry analysts note particular interest in Asia-Pacific markets for high-purity cyclic alcohols used in advanced applications.

From a regulatory standpoint, 4-(3,3-dimethylcyclopentyl)butan-2-ol currently falls outside major chemical control lists, though manufacturers should monitor evolving regulations concerning cyclopentane derivatives. Proper handling procedures should still be followed, as with all chemical substances, to ensure workplace safety.

Future research directions for this compound may explore its potential in green chemistry applications, particularly as a bio-based solvent or extractant. The molecule's balanced polarity profile makes it potentially useful for sustainable separation processes. Additionally, its possible role in energy storage materials is being preliminarily investigated.

For researchers working with 4-(3,3-dimethylcyclopentyl)butan-2-ol, proper storage conditions (typically under inert atmosphere at controlled temperatures) help maintain compound stability. Analytical standards are becoming increasingly available to support quality control and method development for this emerging specialty chemical.

The scientific community continues to uncover new potential applications for CAS 2228474-53-9, with recent studies examining its behavior in supramolecular systems and as a template for molecular recognition. As understanding of this versatile cyclic alcohol grows, so too does its potential to contribute to innovations across multiple scientific and industrial domains.